Cas no 899395-77-8 (2-(4-tert-butylphenyl)-3-(furan-2-yl)methyl-3H,4H,5H-chromeno2,3-dpyrimidine-4,5-dione)

• Product Name: 2-(4-tert-butylphenyl)-3-(furan-2-yl)methyl-3H,4H,5H-chromeno2,3-dpyrimidine-4,5-dione
• CAS No: 899395-77-8
• MF: C₂₆H₂₂N₂O₄
• MW: 426.463886737823
• CID: 5439669
• Update Time: 2025-05-23

2-(4-tert-butylphenyl)-3-(furan-2-yl)methyl-3H,4H,5H-chromeno2,3-dpyrimidine-4,5-dione Chemical and Physical Properties

Names and Identifiers

• 2-(4-tert-butylphenyl)-3-(furan-2-ylmethyl)chromeno[2,3-d]pyrimidine-4,5-dione
• 2-(4-tert-butylphenyl)-3-(furan-2-yl)methyl-3H,4H,5H-chromeno2,3-dpyrimidine-4,5-dione

• Inchi： 1S/C26H22N2O4/c1-26(2,3)17-12-10-16(11-13-17)23-27-24-21(22(29)19-8-4-5-9-20(19)32-24)25(30)28(23)15-18-7-6-14-31-18/h4-14H,15H2,1-3H3
• InChI Key： PKSSDEXBPZPCAH-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(C(C)(C)C)C=C2)N(CC2=CC=CO2)C(=O)C2C(=O)C3=CC=CC=C3OC=2N=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Chromones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Chromones

Additional information on 2-(4-tert-butylphenyl)-3-(furan-2-yl)methyl-3H,4H,5H-chromeno2,3-dpyrimidine-4,5-dione

Recent Advances in the Study of 2-(4-tert-butylphenyl)-3-(furan-2-yl)methyl-3H,4H,5H-chromeno2,3-dpyrimidine-4,5-dione (CAS: 899395-77-8)

The compound 2-(4-tert-butylphenyl)-3-(furan-2-yl)methyl-3H,4H,5H-chromeno2,3-dpyrimidine-4,5-dione (CAS: 899395-77-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique chromeno[2,3-d]pyrimidine scaffold, has shown promising potential in various therapeutic applications, including anti-inflammatory, anticancer, and antimicrobial activities. Recent studies have focused on elucidating its molecular mechanisms, optimizing its synthetic pathways, and evaluating its efficacy in preclinical models.

One of the key areas of research has been the compound's role as a modulator of specific signaling pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that 899395-77-8 exhibits potent inhibitory effects on the NF-κB pathway, which is implicated in chronic inflammatory diseases and cancer. The study utilized a combination of in vitro assays and molecular docking simulations to identify the compound's binding affinity for key proteins in the pathway, providing a structural basis for its bioactivity.

Another significant advancement is the optimization of the synthetic route for 899395-77-8. A recent publication in Organic & Biomolecular Chemistry detailed a novel, high-yield synthesis method that reduces the number of steps and improves overall efficiency. This methodological improvement is critical for scaling up production and facilitating further pharmacological evaluations. The study also highlighted the compound's stability under various physiological conditions, which enhances its potential as a drug candidate.

In addition to its anti-inflammatory properties, 899395-77-8 has been investigated for its anticancer potential. A 2024 study in Cancer Research explored its effects on tumor cell lines, revealing that the compound induces apoptosis via the intrinsic mitochondrial pathway. The researchers also noted its selective cytotoxicity towards cancer cells, sparing normal cells, which is a desirable trait for chemotherapeutic agents. These findings underscore the compound's potential as a lead molecule for developing targeted cancer therapies.

Despite these promising results, challenges remain in the development of 899395-77-8 as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future studies. Ongoing research is focused on structural modifications to enhance its pharmacokinetic properties while retaining its bioactivity. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, the compound 2-(4-tert-butylphenyl)-3-(furan-2-yl)methyl-3H,4H,5H-chromeno2,3-dpyrimidine-4,5-dione (CAS: 899395-77-8) represents a promising candidate for further drug development. Its multifaceted bioactivity, coupled with recent advancements in synthesis and mechanistic understanding, positions it as a valuable molecule in the chemical biology and pharmaceutical landscape. Future research should prioritize addressing its limitations and exploring its full therapeutic potential.